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Compound of Interest

Compound Name: Trimethylsilyl acrylate

Cat. No.: B085233 Get Quote

Trimethylsilyl Acrylate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylsilyl acrylate (TMSA) is a versatile monomer utilized in the synthesis of a variety of

silicon-containing polymers. Its unique properties, imparted by the presence of the bulky and

lipophilic trimethylsilyl group, make it a valuable building block in the development of materials

with tailored characteristics, such as enhanced thermal stability, gas permeability, and specific

surface properties. This technical guide provides a comprehensive overview of the physical

properties of trimethylsilyl acrylate and a detailed experimental protocol for its synthesis.

Core Data: Physical and Chemical Properties
The fundamental physical and chemical properties of trimethylsilyl acrylate are summarized

in the table below for easy reference.
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Property Value Reference(s)

CAS Number 13688-55-6

Synonyms
Acrylic acid trimethylsilyl ester,

Trimethylsilyl prop-2-enoate

Molecular Formula C₆H₁₂O₂Si

Linear Formula CH₂=CHCOOSi(CH₃)₃

Molecular Weight 144.24 g/mol

Appearance
Colorless to light yellow clear

liquid

Boiling Point 53 °C at 0.2 mmHg

Density 0.984 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.4090

Synthesis of Trimethylsilyl Acrylate: An
Experimental Protocol
The following section details a common and effective method for the laboratory-scale synthesis

of trimethylsilyl acrylate. The procedure involves the silylation of acrylic acid using

trimethylsilyl chloride in the presence of a tertiary amine base, which acts as a hydrohalic acid

scavenger.

Materials and Equipment
Acrylic acid (freshly distilled)

Trimethylsilyl chloride (distilled)

Triethylamine (distilled and stored over KOH)

Anhydrous diethyl ether or dichloromethane (as solvent)

Anhydrous sodium sulfate or magnesium sulfate (for drying)
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Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser

Inert atmosphere setup (e.g., nitrogen or argon line)

Standard laboratory glassware for workup and distillation

Rotary evaporator

Vacuum distillation apparatus

Experimental Procedure
Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a reflux condenser connected to an inert gas line is charged

with freshly distilled acrylic acid and an anhydrous solvent (e.g., diethyl ether).

Addition of Base: Triethylamine (1.1 equivalents) is added to the stirred solution of acrylic

acid.

Silylation: The mixture is cooled in an ice bath. Trimethylsilyl chloride (1.05 equivalents) is

added dropwise from the dropping funnel to the cooled solution while maintaining vigorous

stirring. The addition rate should be controlled to keep the reaction temperature below 10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 2-4 hours. The progress of the reaction can be

monitored by techniques such as TLC or GC-MS.

Workup: The resulting white precipitate of triethylammonium chloride is removed by filtration

under an inert atmosphere. The filter cake is washed with a small amount of anhydrous

solvent.

Purification: The solvent is removed from the filtrate under reduced pressure using a rotary

evaporator. The crude trimethylsilyl acrylate is then purified by vacuum distillation to yield a

colorless liquid.

This silylation reaction is a standard method for protecting carboxylic acids or forming silyl

esters.[1] The use of a tertiary amine like triethylamine is crucial to neutralize the hydrochloric

acid generated during the reaction.[1]
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Experimental Workflow
The logical flow of the synthesis and purification process for trimethylsilyl acrylate is depicted

in the following diagram.
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Caption: Synthesis and purification workflow for trimethylsilyl acrylate.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional scientific guidance. All chemical syntheses should be

performed by qualified individuals in a well-equipped laboratory with appropriate safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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